Cas no 197852-81-6 (Butanedioic acid,2-cyano-3-methyl-, 1,4-diethyl ester, (3S)-)

• Product Name: Butanedioic acid,2-cyano-3-methyl-, 1,4-diethyl ester, (3S)-
• CAS No: 197852-81-6
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 117211
• PubChem ID: 12292462
• Update Time: 2025-04-18

Butanedioic acid,2-cyano-3-methyl-, 1,4-diethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-cyano-3-methyl-, 1,4-diethyl ester, (3S)-
• diethyl 2-cyano-3-methylsuccinate
• Butanedioic acid, 2-cyano-3-methyl-, diethyl ester, (3S)- (9CI)
• 197852-81-6
• diethyl (3S)-2-cyano-3-methylbutanedioate

• Inchi： 1S/C10H15NO4/c1-4-14-9(12)7(3)8(6-11)10(13)15-5-2/h7-8H,4-5H2,1-3H3/t7-,8?/m0/s1
• InChI Key： YGEGVBWONVKDHX-JAMMHHFISA-N
• SMILES： O(CC)C([C@@H](C)C(C#N)C(=O)OCC)=O

Computed Properties

• Exact Mass: 213.10015
• Monoisotopic Mass: 213.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 76.39